Cas no 1679-27-2 (2,7-Dioxa-3,8-dithiaspiro[4.4]nonane,3,3,8,8-tetraoxide)

• Product Name: 2,7-Dioxa-3,8-dithiaspiro[4.4]nonane,3,3,8,8-tetraoxide
• CAS No: 1679-27-2
• MF: C₅H₈O₆S₂
• MW: 228.243419647217
• CID: 175681
• PubChem ID: 248367
• Update Time: 2025-04-19

2,7-Dioxa-3,8-dithiaspiro[4.4]nonane,3,3,8,8-tetraoxide Chemical and Physical Properties

Names and Identifiers

• 2,7-Dioxa-3,8-dithiaspiro[4.4]nonane,3,3,8,8-tetraoxide
• 2,7-dioxa-3λ⁶,8λ⁶-dithiaspiro[4.4]nonane 3,3,8,8-tetraoxide
• NSC-65100
• DTXSID40289892
• 1679-27-2
• NCIOpen2_003138
• NSC65100
• 2,7-Dioxa-3lambda~6~,8lambda~6~-dithiaspiro[4.4]nonane-3,3,8,8-tetrone
• SCHEMBL12345762

• Inchi： 1S/C5H8O6S2/c6-12(7)3-5(1-10-12)2-11-13(8,9)4-5/h1-4H2
• InChI Key： UHKRTDTUZQBHDN-UHFFFAOYSA-N
• SMILES： S1(CC2(COS(C2)(=O)=O)CO1)(=O)=O

Computed Properties

• Exact Mass: 227.97624
• Monoisotopic Mass: 227.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.79
• Boiling Point: 598.9°Cat760mmHg
• Flash Point: 316°C
• Refractive Index: 1.579
• PSA: 86.74